Cas no 1210180-74-7 (N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide
• CAS No: 1210180-74-7
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 6400338
• PubChem ID: 45888432
• Update Time: 2025-08-05

N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide
• N-(4-ethoxyphenyl)-4-(thiophen-3-ylmethyl)piperazine-1-carboxamide
• 1210180-74-7
• VU0527396-1
• Z409577720
• AKOS024526729
• N-(4-ethoxyphenyl)-4-[(thiophen-3-yl)methyl]piperazine-1-carboxamide
• F5882-3006

• Inchi： 1S/C18H23N3O2S/c1-2-23-17-5-3-16(4-6-17)19-18(22)21-10-8-20(9-11-21)13-15-7-12-24-14-15/h3-7,12,14H,2,8-11,13H2,1H3,(H,19,22)
• InChI Key： RFDRJKLUNYBQHO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCN(C(NC2C=CC(=CC=2)OCC)=O)CC1

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide

N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide (CAS No. 1210180-74-7): A Comprehensive Overview

N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide (CAS No. 1210180-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique structural features, combines a piperazine core with thiophene and ethoxy phenyl moieties, making it a subject of interest for drug discovery and material science applications. Its CAS number 1210180-74-7 serves as a critical identifier for researchers and suppliers in the chemical industry.

The compound's molecular structure includes a carboxamide linkage, which is often associated with enhanced bioavailability and metabolic stability in drug candidates. The presence of the thiophene ring contributes to its potential as a building block for heterocyclic chemistry, while the 4-ethoxyphenyl group may influence its pharmacokinetic properties. Researchers exploring N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide derivatives often focus on its potential as a scaffold for central nervous system (CNS) targeting molecules, given the prevalence of similar structures in neuroactive compounds.

In the context of current research trends, CAS 1210180-74-7 aligns with the growing interest in piperazine-based pharmaceuticals and thiophene-containing compounds. The pharmaceutical industry has shown particular interest in such structures for their potential in addressing neurological disorders, a major focus area in modern drug development. The compound's molecular weight and lipophilicity parameters suggest it may have favorable blood-brain barrier penetration characteristics, a hot topic in CNS drug research.

Synthetic approaches to N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide typically involve multi-step organic transformations, with key steps including the formation of the piperazine core and subsequent functionalization with the thiophene and ethoxyphenyl groups. The synthetic route for CAS 1210180-74-7 is of particular interest to medicinal chemists working on structure-activity relationship studies. Recent publications have highlighted the importance of such hybrid structures in the development of novel therapeutic agents with improved efficacy and safety profiles.

The physicochemical properties of N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide make it suitable for various formulation strategies. Its solubility profile and stability characteristics are frequently studied parameters, as they directly impact potential pharmaceutical applications. Researchers investigating CAS 1210180-74-7 solubility often explore its behavior in different solvent systems, which is crucial for drug formulation development.

From a commercial perspective, N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide suppliers cater primarily to research institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's price per gram and bulk availability are common queries from potential buyers, reflecting the market dynamics of specialized research chemicals. Quality control parameters, including HPLC purity and spectroscopic characterization data, are critical considerations for procurement specialists.

Recent scientific literature has highlighted the potential of piperazine-thiophene hybrids like CAS 1210180-74-7 in addressing current challenges in medicinal chemistry. Their modular structure allows for extensive derivatization, making them valuable tools in combinatorial chemistry approaches. The growing interest in small molecule drug discovery and fragment-based drug design has further increased attention on such versatile scaffolds.

Safety data for N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide is an important consideration for laboratory personnel. While comprehensive toxicological studies may be limited for this specific compound, general handling precautions for research chemicals should be followed. Material safety data sheets (MSDS) for CAS 1210180-74-7 typically recommend standard laboratory practices including proper ventilation and personal protective equipment.

The analytical characterization of N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the identity and purity of the compound, especially when used as a reference standard or building block in pharmaceutical research. The spectral data for CAS 1210180-74-7 is often requested by researchers for comparison purposes.

Looking forward, the scientific community anticipates continued interest in N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide analogs and their potential therapeutic applications. The compound's structural features position it well for exploration in various drug discovery programs, particularly those targeting protein-protein interactions or allosteric modulation. As research into GPCR-targeting compounds and kinase inhibitors advances, derivatives of CAS 1210180-74-7 may emerge as valuable pharmacological tools.

For researchers seeking additional information about N-(4-ethoxyphenyl)-4-(thiophen-3-yl)methylpiperazine-1-carboxamide, several key resources are available. Scientific databases contain growing literature on piperazine carboxamide derivatives, while specialized chemical suppliers provide technical specifications for CAS 1210180-74-7. The compound's unique combination of structural elements ensures its continued relevance in cutting-edge chemical and pharmaceutical research.